Cas no 2228437-99-6 (1,1-difluoro-2-(2-methyl-1,3-thiazol-4-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(2-methyl-1,3-thiazol-4-yl)propan-2-amine
• CAS No: 2228437-99-6
• MF: C₇H₁₀F₂N₂S
• MW: 192.229506969452
• CID: 6082797
• PubChem ID: 165852840
• Update Time: 2025-05-20

1,1-difluoro-2-(2-methyl-1,3-thiazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(2-methyl-1,3-thiazol-4-yl)propan-2-amine
• 2228437-99-6
• EN300-1929869

• Inchi： 1S/C7H10F2N2S/c1-4-11-5(3-12-4)7(2,10)6(8)9/h3,6H,10H2,1-2H3
• InChI Key： PVANFBCEWZCWGO-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 192.05327583g/mol
• Monoisotopic Mass: 192.05327583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 1,1-difluoro-2-(2-methyl-1,3-thiazol-4-yl)propan-2-amine

1,1-difluoro-2-(2-methyl-1,3-thiazol-4-yl)propan-2-amine (CAS No. 2228437-99-6)

The compound 1,1-difluoro-2-(2-methyl-1,3-thiazol-4-yl)propan-2-amine (CAS No. 2228437-99-6) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring with a fluorinated amine group. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its stability and reactivity in diverse chemical environments. The presence of the fluorine atoms in the molecule adds further functionality, enhancing its potential for use in advanced chemical systems.

Recent studies have highlighted the importance of fluorinated thiazole derivatives in drug discovery and materials synthesis. For instance, researchers have explored the role of 1,1-difluoro derivatives in modulating the electronic properties of molecules, making them suitable for applications in optoelectronics and catalysis. The thiazole ring, being electron-deficient due to the electronegative sulfur atom, can act as a π-electron acceptor, facilitating interactions with other functional groups. This property has been exploited in designing novel materials for energy storage devices and sensors.

In terms of synthesis, 1,1-difluoro compounds are often prepared through nucleophilic substitution or coupling reactions involving fluorinated precursors. The synthesis of 1,1-difluoro derivatives typically requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for the preparation of such compounds, reducing production costs and environmental impact.

The chemical properties of CAS No. 2228437-99-6 make it an attractive candidate for use in pharmaceuticals and agrochemicals. Its ability to form stable complexes with metal ions has been leveraged in developing new catalysts for organic transformations. Additionally, the compound's reactivity towards nucleophiles and electrophiles makes it a valuable building block in medicinal chemistry.

From an environmental standpoint, understanding the degradation pathways of fluorinated thiazole derivatives is crucial for assessing their impact on ecosystems. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes that can mitigate the persistence of these compounds in the environment.

In conclusion, 1,1-difluoro-2-(2-methyl-1,3-thiazol-4-yllpropan - amine (CAS No. 6) represents a promising molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions in chemistry and materials science.